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Compound of Interest

Compound Name: Procyanidin B2
CAS No.: 15514-06-4
Cat. No.: B1201856
Get Quote
. J

Executive Summary & Core Directive

Procyanidin B2 (CAS: 29106-49-8) is a polyphenolic flavonoid dimer widely used in metabolic
and oxidative stress research.[1] While generally classified as low-hazard under GHS criteria,
strict adherence to disposal protocols is required to maintain Good Laboratory Practice (GLP)
standards and prevent environmental accumulation of bioactive organic compounds.[1]

The Core Directive: Do not dispose of Procyanidin B2 in municipal waste (trash) or sanitary
sewer systems (drains), regardless of its low toxicity profile.[1] All pure substance and
concentrated stock solutions must be routed through your facility’s Chemical Waste
Management System for incineration.

Safety Assessment & Hazard Identification

Before initiating disposal, the chemical nature of the waste must be understood to select the
correct waste stream.

Chemical Profile[1][2][3]
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Class: Flavonoid (Proanthocyanidin)[1]

Molecular Formula: C30H26012[1]

Physical State: Off-white to light brown powder[1]

Solubility: Soluble in DMSO, Ethanol, Methanol; sparingly soluble in water.[1]

GHS Hazard Classification

Based on current Safety Data Sheets (SDS) from major suppliers (Cayman, TargetMol),
Procyanidin B2 is Not Classified as a hazardous substance under the Globally Harmonized
System (GHS).[1] However, standard laboratory precautions apply.

Hazard Category Classification Operational Implication

Low risk, but avoid inhalation

Acute Toxicity Not Classified
of dust.[1]
N - Combustible solid. Keep away
Flammability Not Classified
from open flames.
Sensitive to oxidation and
Reactivity Stable heat. Incompatible with strong
oxidizing agents.
Do not allow undefined
Ecological Not Classified guantities to enter water

courses.

Personal Protective Equipment (PPE) Matrix

Always don the following PPE before handling waste containers:
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PPE Item Specification Rationale

o ) Prevents dermal absorption
Gloves Nitrile (0.11 mm min) o
and cross-contamination.[1]

Protects against dust
Eye Protection Safety Glasses w/ Side Shields  particulates and splash
hazards.

Recommended if handling

large quantities of open

Respiratory N95 Mask (Optional) )
powder to prevent nuisance
dust inhalation.

Prevents particulate

Clothing Standard Lab Coat accumulation on personal

clothing.

Waste Classification & Decision Logic

Proper disposal depends on the physical state of the Procyanidin B2 (Solid vs. Liquid) and the
solvent matrix used.

Regulatory Status (RCRA)

Procyanidin B2 is not a P-listed or U-listed hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[1] However, when dissolved in organic solvents (e.g.,
DMSO, Ethanol), the waste mixture often acquires the Ignitable (D001) characteristic.[1]

Disposal Decision Tree

The following logic gate determines the correct waste stream for your material.
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Start: Identify Waste Type

Physical State?

Solid / Powder
(Pure Substance)

/

DISPOSAL A:
Solid Chemical Waste Container Solvent Matrix?
(Label: Non-Hazardous Organic)

Liquid Solution

Organic Solvent Aqueous Buffer

(DMSO, Ethanol, Methanol) (PBS, Media, <5% Organic)

DISPOSAL B: DISPOSAL C:
Flammable/Organic Waste Stream Aqueous Waste Stream
(Halogen-Free) (Check Local EHS for Drain Disposal)

Click to download full resolution via product page

Figure 1: Decision logic for classifying Procyanidin B2 waste based on physical state and
solvent composition.[1]

Detailed Disposal Procedures

Scenario A: Pure Solid Waste (Expired or Excess
Powder)[1]

¢ Container: High-density polyethylene (HDPE) or glass wide-mouth jar.

¢ Labeling: "Non-Regulated Chemical Waste - Solid."
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e Constituents: List "Procyanidin B2 >98%."[2]

e Process:

[¢]

Do not remove the chemical from its original vial if possible. Place the entire vial into the
waste container.

[¢]

If bulk powder must be transferred, use a dedicated spatula to avoid aerosolization.

[¢]

Seal container tightly.[3][4]

[e]

Final Destination: High-temperature incineration.

Scenario B: Stock Solutions (Organic Solvents)

Most Procyanidin B2 is stored in DMSO or Ethanol.[1]

Container: Solvent waste carboy (compatible with organic solvents).

e Labeling: "Organic Solvent Waste."

o Constituents: List the solvent (e.g., "Ethanol 99%") and the solute ("Procyanidin B2 <1%").
e Process:

o Pour solution into the carboy using a funnel.

o Triple rinse the original vial with a small amount of the same solvent and add rinsate to the
carboy.

o Critical Note: Do not mix with oxidizing acids (e.g., Nitric Acid) as organic solvents can
react violently.

[¢]

Final Destination: Fuel blending or Incineration.

Scenario C: Aqueous Experimental Waste (Cell Culture
Media)

Low concentrations (UM range) in cell culture media.[1]
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o Assessment: Check your facility's specific wastewater permit.
» Standard Protocol:
o Collect in a liquid waste container designated for "Aqueous/Biological Waste."

o If the media contains biologicals (cells), add Bleach (Sodium Hypochlorite) to a final
concentration of 10% to inactivate biologicals.[1]

o Procyanidin B2 itself does not require deactivation at these concentrations.
o Final Destination: Neutralization and sewer discharge (if permitted) or off-site treatment.

Spill Management & Cleanup

In the event of a spill, rapid containment prevents the spread of fine particulate matter.

Spill Response Workflow

3. Wet Wipe / Scoop
Dry Powder (Avoid Dust Generatiol

n)
1. Alert & Assess 2. Don PPE B 4. Decontaminate Surface 5. Bag Waste
(Isolate Area) (Gloves, Goggles, Mask) (Soap & Water) (Label as Chemical Waste)
. Absorb

eyl q 3,
el S ifelr (Vermiculite/Pads)

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning Procyanidin B2 spills.[1][3][5]

Specific Cleanup Steps

o Powder Spill: Do not dry sweep if possible, as this generates dust. Cover with a wet paper
towel to dampen the powder, then scoop up the material. Place in a sealed bag.

 Liquid Spill: Cover with absorbent pads or vermiculite. Allow liquid to absorb completely.
Scoop into a waste bag.
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o Decontamination: Wipe the surface with 70% Ethanol followed by soap and water to remove
any sticky residue common with polyphenols.

Scientific Rationale & Environmental Impact

Why Incineration? While Procyanidin B2 is a natural compound found in apples and grapes,
laboratory-grade reagents often possess high purity (>98%).[1] Direct disposal into the
environment (landfill or water) is discouraged because:

» Bioactivity: As a potent antioxidant and signaling modulator, undefined quantities should not
be introduced into local ecosystems where they could alter microbial activity.

o Chemical Hygiene: "Dilution is not the solution to pollution."” Segregating all chemical waste
establishes a robust safety culture and ensures that no hazardous contaminants (impurities)
are accidentally released.

Stability Considerations: Procyanidin B2 is sensitive to oxidation and heat.[6] Waste
containers stored for long periods may undergo degradation (browning).[1] This is a natural
oxidative process and does not increase the hazard level of the waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Procyanidin B2: Laboratory Disposal & Safety
Protocol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201856/docs#procyanidin-b2-laboratory-disposal-
safety-protocol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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